Cas no 578729-21-2 ((R)-Tert-Butyl (1-(4-bromophenyl)ethyl)carbamate)

• Product Name: (R)-Tert-Butyl (1-(4-bromophenyl)ethyl)carbamate
• CAS No: 578729-21-2
• MF: C₁₃H₁₈BrNO₂
• MW: 300.191523075104
• MDL: MFCD11506010
• CID: 68432
• PubChem ID: 52987808
• Update Time: 2025-11-02

(R)-Tert-Butyl (1-(4-bromophenyl)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl (1-(4-bromophenyl)ethyl)carbamate
• (R)-[1-(4-Bromophenyl)ethyl]carbamic acid tert-butyl ester
• tert-butyl N-[(1R)-1-(4-bromophenyl)ethyl]carbamate
• (R)-tert-butyl 1-(4-bromophenyl)ethylcarbamate
• (R)-[1-(4-Bromo-phenyl)-ethyl]-carbamic acid tert-butyl ester
• TERT-BUTYL [(1R)-1-(4-BROMOPHENYL)ETHYL]CARBAMATE
• Carbamic acid, [(1R)-1-(4-bromophenyl)ethyl]-, 1,1-dimethylethyl ester
• (R)-N-Boc-1-(4-bromophenyl)ethylamine
• KECPRZHCNCDSET-SECBINFHSA-N
• AC-29333
• AKOS016842781
• DTXSID30680975
• Y10026
• SCHEMBL1754171
• 578729-21-2
• DS-17623
• (R)-[1-(4-bromophenyl)-ethyl]-carbamic acid tert-butyl ester
• EN300-7133501
• CS-B0041
• tert-butyl[(1r)-1-(4-bromophenyl)ethyl]carbamate
• (R)-tert-butyl(1-(4-bromophenyl)ethyl)carbamate
• MFCD11506010
• (R)-[1-(4-Bromo-phenyl)-ethyl]-carbamic acid tert-butyl ester, AldrichCPR
• tert-butyl (1r)-1-(4-bromophenyl)ethylcarbamate
• [(R)-1-(4-bromo-phenyl)-ethyl]-carbamic acid tert-butyl ester
• AMY32272
• tert-butyl [(1R)-1-(4-bromo phenyl)ethyl]carbamate
• N-[(1R)-1-(4-bromophenyl)ethyl]-carbamic acid-1,1-dimethylethyl ester
• DB-371781
• (R)-Tert-Butyl (1-(4-bromophenyl)ethyl)carbamate

• MDL： MFCD11506010
• Inchi： 1S/C13H18BrNO2/c1-9(10-5-7-11(14)8-6-10)15-12(16)17-13(2,3)4/h5-9H,1-4H3,(H,15,16)/t9-/m1/s1
• InChI Key： KECPRZHCNCDSET-SECBINFHSA-N
• SMILES： BrC1C=CC(=CC=1)[C@@H](C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.05200
• Monoisotopic Mass: 299.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 3.5

Experimental Properties

• Density: 1.282
• Melting Point: 131-135 ºC
• Boiling Point: 383.1℃ at 760 mmHg
• PSA: 38.33000
• LogP: 4.42570

Additional information on (R)-Tert-Butyl (1-(4-bromophenyl)ethyl)carbamate

Comprehensive Guide to (R)-Tert-Butyl (1-(4-bromophenyl)ethyl)carbamate (CAS No. 578729-21-2)

(R)-Tert-Butyl (1-(4-bromophenyl)ethyl)carbamate (CAS No. 578729-21-2) is a specialized chiral compound widely used in pharmaceutical research and organic synthesis. This compound belongs to the carbamate family, known for their versatility in drug development and asymmetric synthesis. The presence of the 4-bromophenyl group and the tert-butyl moiety makes it a valuable intermediate for constructing complex molecules, particularly in the field of medicinal chemistry.

The increasing demand for chiral building blocks in drug discovery has positioned (R)-Tert-Butyl (1-(4-bromophenyl)ethyl)carbamate as a compound of significant interest. Researchers often search for "chiral carbamate synthesis" or "asymmetric synthesis intermediates," highlighting the relevance of this molecule in modern organic chemistry. Its enantiomeric purity and structural features make it suitable for applications in peptide coupling, catalysis, and pharmaceutical intermediates.

One of the key advantages of (R)-Tert-Butyl (1-(4-bromophenyl)ethyl)carbamate is its stability under various reaction conditions, making it a preferred choice for multi-step synthetic routes. The bromophenyl group allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are frequently searched topics in synthetic chemistry forums. This adaptability aligns with the growing trend of "tailored molecular scaffolds" in drug design.

In the pharmaceutical industry, (R)-Tert-Butyl (1-(4-bromophenyl)ethyl)carbamate is often explored for its potential in developing kinase inhibitors and GPCR-targeted therapies. These areas are currently trending due to their implications in treating diseases like cancer and neurological disorders. Researchers frequently inquire about "carbamate-protected amines in drug discovery" or "chiral auxiliaries for asymmetric synthesis," underscoring the compound's role in cutting-edge research.

The synthesis of (R)-Tert-Butyl (1-(4-bromophenyl)ethyl)carbamate typically involves enantioselective methods, such as enzymatic resolution or chiral pool synthesis. These techniques are part of the broader "green chemistry" movement, which emphasizes sustainable and efficient synthetic routes. Laboratories focusing on API development often seek high-purity batches of this compound, driving its market demand.

From a commercial perspective, (R)-Tert-Butyl (1-(4-bromophenyl)ethyl)carbamate is supplied by leading chemical manufacturers specializing in fine chemicals and custom synthesis. Quality control parameters, such as HPLC purity and optical rotation, are critical for buyers, as reflected in search queries like "buy chiral carbamate derivatives" or "high-purity bromophenyl compounds." The compound's shelf stability and compatibility with common reagents further enhance its practicality.

In summary, (R)-Tert-Butyl (1-(4-bromophenyl)ethyl)carbamate (CAS No. 578729-21-2) is a pivotal chiral intermediate with broad applications in drug development and organic synthesis. Its structural features align with current research trends, including targeted therapy design and sustainable synthesis. For researchers and manufacturers, understanding its properties and applications can unlock new possibilities in molecular innovation.